Cas no 362501-24-4 (3-(4-bromophenyl)-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one)

• Product Name: 3-(4-bromophenyl)-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• CAS No: 362501-24-4
• MF: C₁₉H₂₀BrN₃O₂S₂
• MW: 466.415000915527
• CID: 6263067
• PubChem ID: 4321022
• Update Time: 2025-10-21

3-(4-bromophenyl)-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• CCG-26920
• 362501-24-4
• AKOS001769153
• F0579-0702
• F0513-0111
• Oprea1_668218
• 3-(4-bromophenyl)-2-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one
• 3-(4-bromophenyl)-2-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• 3-(4-bromophenyl)-2-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one

• Inchi： 1S/C19H20BrN3O2S2/c20-13-4-6-14(7-5-13)23-18(25)17-15(8-11-26-17)21-19(23)27-12-16(24)22-9-2-1-3-10-22/h4-7H,1-3,8-12H2
• InChI Key： UDTHFZCJCSPUFE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(C2=C(CCS2)N=C1SCC(N1CCCCC1)=O)=O

Computed Properties

• Exact Mass: 465.01803g/mol
• Monoisotopic Mass: 465.01803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 104Ų

Additional information on 3-(4-bromophenyl)-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one

Comprehensive Overview of 3-(4-bromophenyl)-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 362501-24-4)

The compound 3-(4-bromophenyl)-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 362501-24-4) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This thienopyrimidinone derivative is characterized by its unique structural features, including a bromophenyl moiety and a piperidin-1-yl ethylsulfanyl group, which contribute to its potential biological activities. Researchers and industry professionals are increasingly interested in this compound due to its relevance in drug discovery and development.

One of the key structural aspects of 3-(4-bromophenyl)-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one is its thienopyrimidinone core, which is known for its versatility in medicinal chemistry. The presence of the 4-bromophenyl group enhances the compound's ability to interact with various biological targets, while the piperidin-1-yl ethylsulfanyl moiety may improve its pharmacokinetic properties. These features make it a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, the demand for thienopyrimidinone derivatives has surged, driven by their potential applications in treating a wide range of diseases. The compound 3-(4-bromophenyl)-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one is particularly noteworthy for its possible role in targeting enzymes and receptors involved in inflammatory and metabolic disorders. This aligns with current trends in pharmaceutical research, where there is a growing emphasis on discovering small molecules with high specificity and minimal side effects.

The synthesis of 3-(4-bromophenyl)-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one involves a series of well-documented chemical reactions, including condensation and cyclization steps. Researchers often employ advanced techniques such as NMR spectroscopy and mass spectrometry to confirm the compound's purity and structural integrity. These methods are critical for ensuring the reliability of experimental results and facilitating its use in further studies.

From a commercial perspective, 3-(4-bromophenyl)-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one is available through specialized chemical suppliers who cater to the needs of academic and industrial researchers. Its CAS number 362501-24-4 serves as a unique identifier, simplifying procurement and regulatory compliance. The compound's growing popularity is reflected in the increasing number of publications and patents referencing its use, underscoring its potential in both basic and applied research.

Looking ahead, the exploration of thienopyrimidinone-based compounds like 3-(4-bromophenyl)-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one is expected to expand, particularly in areas such as oncology and neurology. The compound's ability to modulate specific biological pathways makes it a valuable tool for understanding disease mechanisms and developing targeted therapies. As the scientific community continues to uncover its full potential, this compound is poised to play a pivotal role in advancing modern medicine.